(Z)-3-(2-bromo-4,5-dimethoxyphenyl)-2-cyano-N-cyclohexylprop-2-enamide

• IUPAC Name: (Z)-3-(2-bromo-4,5-dimethoxyphenyl)-2-cyano-N-cyclohexylprop-2-enamide
• InChI: InChI=1S/C18H21BrN2O3/c1-23-16-9-12(15(19)10-17(16)24-2)8-13(11-20)18(22)21-14-6-4-3-5-7-14/h8-10,14H,3-7H2,1-2H3,(H,21,22)/b13-8-
• InChI Key: ODVLHSJILIPKDG-JYRVWZFOSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=C(C#N)C(=O)NC2CCCCC2)Br)OC
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C(/C#N)\C(=O)NC2CCCCC2)Br)OC
• Molecular Formula: C18H21BrN2O3
• Molecular Weight: 393.3 g/mol

Description

(Z)-3-(2-bromo-4,5-dimethoxyphenyl)-2-cyano-N-cyclohexylprop-2-enamide, also known as BRD-K82645945, is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Synthetic Chemistry Applications

A notable application in synthetic chemistry involves the use of enaminoketones and related compounds in the preparation of N-substituted 3-amino-2-cyclohexen-1-ones and derivatives through halogenation reactions. These compounds exhibit potential in forming salts of the enol-ketimine form, showcasing their versatility in chemical reactions and synthesis pathways I. Jirkovsky, 1974. Furthermore, the stereoselective N-vinylation of oxiranecarboxamides, using compounds like (Z)-1-aryl-2-bromoethenes, has been applied to synthesize various enamides, demonstrating an efficient pathway to important synthetic intermediates Luo Yang et al., 2007.

Pharmacological and Biological Applications

Compounds with similar structural features have been isolated from medicinal plants, such as Zingiber purpureum, demonstrating neurotrophic effects on cultured neurons and potential for disease modification in depression and dementia. This indicates the biological significance of these compounds in neurogenesis and their therapeutic potential N. Matsui et al., 2012. Additionally, the synthesis and hydrogenation of exocyclic enamides have been explored for their high enantioselectivity, contributing to the development of asymmetric synthesis methods for chiral molecules, which are crucial in drug development Yong‐Gui Zhou et al., 2005.

Material Science Applications

Enaminones and related compounds have applications in material science, particularly in the synthesis of novel organic materials. For instance, their involvement in the formation of tetrahydroxanthenes and related frameworks through domino reactions showcases their utility in constructing complex organic structures that could have applications in optoelectronics and as functional materials Aminah Hameed et al., 2015.